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Compound of Interest

Compound Name: L-869298

Cat. No.: B1674196 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Information

This document provides detailed procedural guidance for the proper disposal of L-869298,

chemically identified as Nω-nitro-L-arginine methyl ester hydrochloride (L-NAME

hydrochloride), CAS Number 51298-62-5. Adherence to these protocols is critical for

maintaining laboratory safety and ensuring environmental compliance.

Summary of Key Safety and Disposal Data
The following table summarizes essential information for the safe handling and disposal of L-
869298.
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Parameter Information Source

Chemical Name
Nω-nitro-L-arginine methyl

ester hydrochloride
[1][2][3]

Synonyms
L-NAME hydrochloride, L-

869298
[1][2][3]

CAS Number 51298-62-5 [1][2]

Physical State Solid, Off-white powder [1]

Primary Hazards

May cause skin, eye, and

respiratory tract irritation.[2][3]

[4] Some sources state it is not

considered hazardous by

OSHA 2012 standards.[1]

Incompatible Materials Strong oxidizing agents.[1]

Storage

Keep container tightly closed

in a dry and well-ventilated

place.[1] Recommended to be

kept refrigerated.[1]

Experimental Protocols: Step-by-Step Disposal
Procedure
The disposal of L-869298 should be conducted in accordance with all applicable federal, state,

and local environmental regulations.[5] The following is a step-by-step guide for its proper

disposal in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate personal protective

equipment:

Safety glasses or goggles
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Chemical-resistant gloves

Laboratory coat

Step 2: Waste Collection

For solid waste, carefully sweep up the material to avoid generating dust.[1]

Place the collected solid waste into a clearly labeled, sealable container.

For solutions, absorb the liquid with an inert material (e.g., vermiculite, sand) and place it in a

sealed container.

Do not dispose of L-869298 down the drain or in regular trash.

Step 3: Labeling and Storage of Waste

Label the waste container with "Hazardous Waste" and the full chemical name: "Nω-nitro-L-

arginine methyl ester hydrochloride".

Include the date of waste generation.

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials like strong oxidizing agents.

Step 4: Final Disposal

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) department or a licensed professional waste

disposal service.[6]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of L-869298.
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Start: Need to Dispose of L-869298

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2a: Collect Solid Waste
(Sweep, avoid dust)

Step 2b: Collect Liquid Waste
(Absorb with inert material)

Step 3: Place in a Labeled,
Sealed Container

Step 4: Label Container
'Hazardous Waste'

'Nω-nitro-L-arginine methyl ester hydrochloride'

Step 5: Store in Designated
Hazardous Waste Area

Step 6: Arrange for Professional Disposal
(Contact EHS)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of L-869298.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1674196?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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